Cas no 700804-01-9 (Phenol, 2-(difluoromethoxy)-5-nitro-)

• Product name: Phenol, 2-(difluoromethoxy)-5-nitro-
• CAS No: 700804-01-9
• MF: C₇H₅NO₄F₂
• MW: 205.1157
• CID: 1741338
• PubChem ID: 58976277

Phenol, 2-(difluoromethoxy)-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(difluoromethoxy)-5-nitro-
• SCHEMBL2089645
• 3-Hydroxy-4-(difluoromethoxy)nitrobenzene
• 700804-01-9
• 2-difluoromethoxy-5-nitro-phenol

• Inchi： InChI=1S/C7H5F2NO4/c8-7(9)14-6-2-1-4(10(12)13)3-5(6)11/h1-3,7,11H
• InChI Key： FQIREEMBSKSFIA-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1[N+](=O)[O-])O)OC(F)F

Computed Properties

• Exact Mass: 205.01865
• Monoisotopic Mass: 205.01866396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.3Ų
• XLogP3: 2.9

Experimental Properties

• PSA: 72.6